2-amino-5-(4-methoxyphenyl)-5,8-dihydropyrido[2,3-d]pyrimidine-4,7(3H,6H)-dione

• IUPAC Name: 2-amino-5-(4-methoxyphenyl)-3,5,6,8-tetrahydropyrido[2,3-d]pyrimidine-4,7-dione
• InChI: InChI=1S/C14H14N4O3/c1-21-8-4-2-7(3-5-8)9-6-10(19)16-12-11(9)13(20)18-14(15)17-12/h2-5,9H,6H2,1H3,(H4,15,16,17,18,19,20)
• InChI Key: GYJZSOZJOMUDOZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=O)NC3=C2C(=O)NC(=N3)N
• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol

Description

2-amino-5-(4-methoxyphenyl)-5,8-dihydropyrido[2,3-d]pyrimidine-4,7(3H,6H)-dione is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MPPDP and has been found to possess a range of biochemical and physiological effects.

Scientific Research Applications

MPPDP has been investigated for its potential applications in various scientific research fields. One of the primary areas of interest is its use as a potential therapeutic agent for the treatment of various diseases such as cancer, Alzheimer’s disease, and Parkinson’s disease. MPPDP has also been studied for its potential use as a fluorescent probe for the detection of biomolecules.

Mechanism of Action

The mechanism of action of MPPDP is not fully understood, but it has been found to interact with various cellular targets such as proteins and enzymes. It has been suggested that MPPDP may exert its effects by modulating the activity of these targets, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
MPPDP has been found to possess a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce the levels of amyloid-beta peptides in the brain of Alzheimer’s disease model mice. MPPDP has also been found to exhibit antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

MPPDP has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it has been extensively characterized using various analytical techniques. However, there are also some limitations to its use. MPPDP has limited solubility in water, which can make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of MPPDP. One area of interest is the development of MPPDP-based fluorescent probes for the detection of specific biomolecules. Another area of interest is the further investigation of its potential therapeutic applications, particularly in the treatment of cancer and neurodegenerative diseases. Finally, the elucidation of its mechanism of action will be an important area of research in the future.

Synthesis Methods

The synthesis of MPPDP involves the reaction of 2-amino-5-phenylpyrido[2,3-d]pyrimidine-4,7(3H,6H)-dione with 4-methoxybenzaldehyde in the presence of a suitable catalyst. The resulting product is then purified and characterized using various analytical techniques.